Cas no 27948-40-9 ((3R)-3-methylpyrrolidin-2-one)

• Product Name: (3R)-3-methylpyrrolidin-2-one
• CAS No: 27948-40-9
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD19218001
• CID: 1084266
• PubChem ID: 643458
• Update Time: 2025-04-20

(3R)-3-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-3-Methylpyrrolidin-2-one
• (3R)-3-Methyl-2-pyrrolidinone
• (3R)-3-methylpyrrolidin-2-one
• AKOS006353395
• 2-Pyrrolidinone, 3-methyl-, (R)-
• (3S)-3-METHYL-2-PYRROLIDINONE
• MFCD19218001
• PS-19953
• D72756
• 27948-40-9
• (r,s)-3-methyl-pyrrolidin-2-one
• EN300-206004
• r-(-)-3-methyl-2-pyrrolidone
• DTXSID401307083
• CS-0046449

• MDL： MFCD19218001
• Inchi： 1S/C5H9NO/c1-4-2-3-6-5(4)7/h4H,2-3H2,1H3,(H,6,7)/t4-/m1/s1
• InChI Key： AOCWQPKHSMJWPL-SCSAIBSYSA-N
• SMILES： O=C1[C@H](C)CCN1

Computed Properties

• Exact Mass: 99.06847
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones